Cas no 158532-72-0 (Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-)

158532-72-0 structure
Product name:Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-
Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy-
- 5-(hydroxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4-dione
- 2',3'-Didehydro-2',3'-dideoxy-5-hydroxymethyluridine
- 5-(hydroxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]pyrimidine-2,4(1H,3H)-dione
- 5-Hydroxy-d4T
- D4HMUrd
- Thymidine, 2',3'-didehydro-3'-deoxy-alpha-hydroxy-
- 2',3'-Didehydro-2',3'-dideoxy-5-(hydroxymethyl)uridine
- DTXSID90166442
- Thymidine, 2',3'-didehydro-3'-deoxy-.alpha.-hydroxy-
- 158532-72-0
-
- Inchi: InChI=1S/C10H12N2O5/c13-4-6-3-12(10(16)11-9(6)15)8-2-1-7(5-14)17-8/h1-3,7-8,13-14H,4-5H2,(H,11,15,16)/t7-,8+/m0/s1
- InChI Key: KFMBQLBWJUMPQJ-JGVFFNPUSA-N
- SMILES: OC[C@@H]1C=C[C@H](N2C=C(CO)C(=O)NC2=O)O1
Computed Properties
- Exact Mass: 240.07466
- Monoisotopic Mass: 240.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.1Ų
- XLogP3: -1.5
Experimental Properties
- PSA: 99.1
Thymidine,2',3'-didehydro-3'-deoxy-a-hydroxy- Related Literature
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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